Cas no 2227680-82-0 ((1S)-3-amino-1-(3,3-difluorocyclobutyl)propan-1-ol)
2227680-82-0 structure
Product Name:(1S)-3-amino-1-(3,3-difluorocyclobutyl)propan-1-ol
CAS No:2227680-82-0
MF:C7H13F2NO
MW:165.181029081345
CID:5772954
PubChem ID:165776642
Update Time:2023-11-15
(1S)-3-amino-1-(3,3-difluorocyclobutyl)propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- (1S)-3-amino-1-(3,3-difluorocyclobutyl)propan-1-ol
- 2227680-82-0
- EN300-1948555
-
- Inchi： 1S/C7H13F2NO/c8-7(9)3-5(4-7)6(11)1-2-10/h5-6,11H,1-4,10H2/t6-/m0/s1
- InChI Key： JLYIZMUCGYAATQ-LURJTMIESA-N
- SMILES： FC1(CC([C@H](CCN)O)C1)F
Computed Properties
- Exact Mass: 165.09652036g/mol
- Monoisotopic Mass: 165.09652036g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 46.2Ų
(1S)-3-amino-1-(3,3-difluorocyclobutyl)propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1948555-0.05g |
(1S)-3-amino-1-(3,3-difluorocyclobutyl)propan-1-ol |
2227680-82-0 | 0.05g |
$1296.0 | 2023-09-17 | ||
| Enamine | EN300-1948555-0.1g |
(1S)-3-amino-1-(3,3-difluorocyclobutyl)propan-1-ol |
2227680-82-0 | 0.1g |
$1357.0 | 2023-09-17 | ||
| Enamine | EN300-1948555-0.25g |
(1S)-3-amino-1-(3,3-difluorocyclobutyl)propan-1-ol |
2227680-82-0 | 0.25g |
$1420.0 | 2023-09-17 | ||
| Enamine | EN300-1948555-0.5g |
(1S)-3-amino-1-(3,3-difluorocyclobutyl)propan-1-ol |
2227680-82-0 | 0.5g |
$1482.0 | 2023-09-17 | ||
| Enamine | EN300-1948555-1.0g |
(1S)-3-amino-1-(3,3-difluorocyclobutyl)propan-1-ol |
2227680-82-0 | 1g |
$1543.0 | 2023-05-31 | ||
| Enamine | EN300-1948555-2.5g |
(1S)-3-amino-1-(3,3-difluorocyclobutyl)propan-1-ol |
2227680-82-0 | 2.5g |
$3025.0 | 2023-09-17 | ||
| Enamine | EN300-1948555-5.0g |
(1S)-3-amino-1-(3,3-difluorocyclobutyl)propan-1-ol |
2227680-82-0 | 5g |
$4475.0 | 2023-05-31 | ||
| Enamine | EN300-1948555-10.0g |
(1S)-3-amino-1-(3,3-difluorocyclobutyl)propan-1-ol |
2227680-82-0 | 10g |
$6635.0 | 2023-05-31 | ||
| Enamine | EN300-1948555-1g |
(1S)-3-amino-1-(3,3-difluorocyclobutyl)propan-1-ol |
2227680-82-0 | 1g |
$1543.0 | 2023-09-17 | ||
| Enamine | EN300-1948555-5g |
(1S)-3-amino-1-(3,3-difluorocyclobutyl)propan-1-ol |
2227680-82-0 | 5g |
$4475.0 | 2023-09-17 |
(1S)-3-amino-1-(3,3-difluorocyclobutyl)propan-1-ol Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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